Cas no 125562-53-0 ((Methylsulfonyl)benzene-13C2)

• Product Name: (Methylsulfonyl)benzene-13C2
• CAS No: 125562-53-0
• MF: C₇H₈O₂S
• MW: 157.194875717163
• CID: 103530
• PubChem ID: 10171259
• Update Time: 2025-09-17

(Methylsulfonyl)benzene-13C2 Chemical and Physical Properties

Names and Identifiers

• Benzene,(methyl-13C-sulfonyl)-
• (Methylsulfonyl)benzene-13C2
• Methyl-13C Phenyl Sulfone
• (Methylsulfonyl)benz
• (13)C-methyl-phenylsulfone
• (Phenylsulfonyl)methane-13C2
• [13C]methyl phenyl sulfone
• [13C]-methyl phenyl sulfone
• -13C2 NSC 41587-13C2
• 13C-methyl phenyl sulfone
• 363022_ALDRICH
• Phenyl Methyl Sulfone-13C2
• SureCN1332357
• METHYL-13C PHENYL SULFONE, 99 ATOM % 13C
• (113C)methylsulfonylbenzene
• 125562-53-0
• DTXSID60436306
• SCHEMBL1332357
• J-005243
• DTXCID50387131

• MDL： MFCD00134251
• Inchi： 1S/C7H8O2S/c1-10(8,9)7-5-3-2-4-6-7/h2-6H,1H3/i1+1
• InChI Key： JCDWETOKTFWTHA-OUBTZVSYSA-N
• SMILES： S([13CH3])(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 157.02785550g/mol
• Monoisotopic Mass: 157.02785550g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Color/Form: Colorless crystal
• Density: 1.19
• Melting Point: 85-88 °C(lit.)
• Refractive Index: 1.525
• Solubility: Not determined

(Methylsulfonyl)benzene-13C2 Security Information

• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 22-24/25
• RTECS：WR6800000
• Hazardous Material Identification：
• Risk Phrases：22